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Cat. No.: B046445 Get Quote

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of butyric anhydride (also known as butanoic anhydride). It is intended for

researchers, scientists, and professionals in drug development and organic synthesis. This

document details the compound's physical characteristics, spectroscopic data, chemical

reactivity, and relevant experimental methodologies. All quantitative data is summarized in

structured tables, and key chemical transformations and workflows are illustrated with

diagrams.

Introduction
Butyric anhydride, with the chemical formula (CH₃CH₂CH₂CO)₂O, is a significant intermediate

in organic synthesis.[1][2] Structurally, it is formed from the condensation of two molecules of

butyric acid with the elimination of one molecule of water.[1] It presents as a clear, water-white

liquid with a potent, pungent odor characteristic of rancid butter, which is due to the formation

of butyric acid upon hydrolysis with moisture in the air.[1][3][4] Butyric anhydride is a key

reagent used in the production of various fine chemicals, including pharmaceuticals,

fragrances, plastics, and resins.[2][5] Its utility stems from its reactivity as an acylating agent,

enabling the introduction of the butanoyl group into various substrates.[6]

Physical Properties
Butyric anhydride is a combustible and corrosive liquid.[1][4] It is soluble in organic solvents

like ether but decomposes in water and alcohol.[2][3] Its key physical properties are

summarized in the table below.
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Table 1: Physical Properties of Butyric Anhydride

Property Value Source(s)

Molecular Formula C₈H₁₄O₃ [1][3][7]

Molar Mass 158.19 g/mol [1][3]

Appearance Water-white, clear liquid [1][3][4]

Odor Pungent, rancid butter-like [1][3][8]

Density 0.967 g/mL at 25 °C (lit.) [1]

0.9668 g/cm³ at 20 °C/4 °C [2][3]

Melting Point -75 °C to -66 °C (lit.) [1][3][4]

Boiling Point 198-199 °C (lit.) [1][3][4]

Flash Point 82 °C - 87 °C (closed cup) [8][9]

Vapor Pressure 0.28 mmHg at 25 °C [3]

10 mmHg at 79.5 °C

Vapor Density 5.4 - 5.45 (Air = 1) [3]

Refractive Index (n²⁰/D) 1.413 (lit.) [1][4]

Solubility
Soluble in ether; Decomposes

in water and alcohol
[2][3]

| Autoignition Temperature | 535 °F (279.4 °C) | |

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of butyric
anhydride. The key spectral features are summarized below.

Table 2: Spectroscopic Data for Butyric Anhydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b046445?utm_src=pdf-body
https://en.wikipedia.org/wiki/Butyric_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106310&Mask=200
https://en.wikipedia.org/wiki/Butyric_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://en.wikipedia.org/wiki/Butyric_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1693281.htm
https://en.wikipedia.org/wiki/Butyric_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://en.wikipedia.org/wiki/Butyric_anhydride
https://www.zhonganindustry.com/news/exploring-butyric-anhydride-a-key-force-in-the-chemical-industry/
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://en.wikipedia.org/wiki/Butyric_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1693281.htm
https://en.wikipedia.org/wiki/Butyric_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1693281.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.thegoodscentscompany.com/data/rw1040691.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://en.wikipedia.org/wiki/Butyric_anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1693281.htm
https://www.zhonganindustry.com/news/exploring-butyric-anhydride-a-key-force-in-the-chemical-industry/
https://pubchem.ncbi.nlm.nih.gov/compound/Butyric-anhydride
https://www.benchchem.com/product/b046445?utm_src=pdf-body
https://www.benchchem.com/product/b046445?utm_src=pdf-body
https://www.benchchem.com/product/b046445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Features Source(s)

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z
158. Key fragments
corresponding to the loss
of butyryl and other alkyl
groups are observed.

[3][7]

Infrared (IR) Spectroscopy

Strong C=O stretching

vibrations characteristic of an

acid anhydride, typically

appearing as two bands

around 1820 cm⁻¹ and 1750

cm⁻¹. C-H stretching and

bending vibrations are also

present.

[3][10]

¹H NMR Spectroscopy

Signals corresponding to the

three distinct proton

environments of the butyl

chain: a triplet near 1.0 ppm

(CH₃), a sextet near 1.7 ppm

(CH₂), and a triplet near 2.5

ppm (α-CH₂ next to C=O).

[3][10][11]

| ¹³C NMR Spectroscopy | Signals for the carbonyl carbon (C=O) around 168 ppm and distinct

signals for the three aliphatic carbons of the butyl chain. |[3][10] |

Chemical Properties and Reactivity
Butyric anhydride is a reactive compound, primarily used as an acylating agent. Its reactivity

is centered on the electrophilic nature of its carbonyl carbons. It is incompatible with acids,

strong oxidizing agents, alcohols, amines, and bases.[12] It is also corrosive to metals.[4][12]

Synthesis
A common industrial method for producing butyric anhydride is through the reversible

anhydride exchange reaction of butyric acid with acetic anhydride, often utilizing a reactive
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distillation (RD) process.[5] This method is efficient as it combines the chemical reaction and

product separation into a single unit, which can improve conversion by continuously removing

the acetic acid product.[5]

Synthesis via Reactive Distillation
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Reactive Distillation
Column

Top Product:
Acetic Acid (Removed)
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Caption: Workflow for Butyric Anhydride synthesis.

Hydrolysis
Butyric anhydride reacts exothermically with water in a process called hydrolysis to form two

equivalents of butyric acid.[6][12] The reaction is typically slow but can be accelerated by local

heating or the presence of acids.[12] The neutral hydrolysis half-life at 25 °C is estimated to be

around 4.3 minutes.[3] This reactivity necessitates storing the compound under moisture-

sensitive conditions.[9]
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Caption: Hydrolysis of Butyric Anhydride.

Nucleophilic Acyl Substitution Reactions
As a classic acid anhydride, butyric anhydride undergoes nucleophilic acyl substitution with

various nucleophiles.[6] These reactions involve the addition of a nucleophile to one of the

carbonyl carbons, followed by the elimination of a carboxylate leaving group.[6]

Alcoholysis (Ester Formation): It reacts with alcohols to yield a butyrate ester and a molecule

of butyric acid.[2][6]

Aminolysis (Amide Formation): Reaction with ammonia, primary, or secondary amines

produces a butyramide and a butyrate salt.[6] Typically, two equivalents of the amine are

required, as one equivalent acts as a base to neutralize the butyric acid byproduct.[6]
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Caption: General Nucleophilic Acyl Substitution.

Experimental Protocols
The determination of the physical and chemical properties of butyric anhydride involves

standard laboratory techniques.

Determination of Physical Properties
Boiling Point: The boiling point can be determined using the distillation method. The sample

is heated in a distillation apparatus, and the temperature at which the liquid and vapor

phases are in equilibrium at a given pressure is recorded as the boiling point.

Melting Point: A sample is placed in a capillary tube and heated in a melting point apparatus.

The temperature range over which the sample transitions from a solid to a liquid is recorded.

Density: The density is measured using a pycnometer. The mass of a known volume of the

substance is determined at a specific temperature, and the density is calculated

(mass/volume).
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Refractive Index: An Abbe refractometer is used to measure the refractive index. A few drops

of the liquid are placed on the prism, and the instrument measures the extent to which light is

bent as it passes through the sample at a controlled temperature.

Spectroscopic Analysis
Infrared (IR) Spectroscopy: A liquid sample of butyric anhydride can be analyzed neat by

placing a thin film between two potassium bromide (KBr) plates or by using an Attenuated

Total Reflectance (ATR) accessory. The instrument passes infrared radiation through the

sample to generate a spectrum showing absorption as a function of wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A small amount of butyric anhydride is

dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) containing a reference standard

like tetramethylsilane (TMS). The sample is placed in an NMR spectrometer to acquire ¹H

and ¹³C spectra, which provide information about the molecular structure.

Mass Spectrometry (MS): The sample is introduced into the mass spectrometer, where it is

vaporized and ionized, typically by electron ionization (EI). The resulting charged fragments

are separated based on their mass-to-charge ratio (m/z), producing a mass spectrum that

helps determine the molecular weight and fragmentation pattern.

Hydrolysis Rate Analysis
The rate of hydrolysis can be studied using a pH-stat titration method.[13] Butyric anhydride
is introduced into an aqueous solution, and the formation of butyric acid causes a decrease in

pH. A titrator automatically adds a standard base to maintain a constant pH. The rate of

addition of the base corresponds directly to the rate of acid formation, allowing for the

calculation of the hydrolysis rate constant.[13]

Safety Information
Butyric anhydride is a hazardous chemical that requires careful handling.

Hazards: It is a combustible liquid and reacts violently with water.[8][14] It is harmful if

swallowed and causes severe skin burns and eye damage.[14][15] The vapor can cause

persistent eye irritation upon prolonged contact.[3]
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Handling: Work should be conducted in a well-ventilated area, such as a fume hood.[8][16]

All equipment must be grounded to prevent static discharge.[12] Keep away from heat,

sparks, open flames, and moisture.[15][16]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection (goggles and a face shield).[9][14] If inhalation risk is high, a

NIOSH/MSHA-approved respirator is necessary.[16]

First Aid: In case of skin contact, immediately remove contaminated clothing and rinse the

skin with plenty of water.[14][15] For eye contact, rinse cautiously with water for several

minutes and seek immediate medical attention.[14][15] If inhaled, move the person to fresh

air.[14] If swallowed, rinse the mouth but do not induce vomiting; seek immediate medical

attention.[14][15]

Fire Fighting: Use carbon dioxide, dry chemical, dry sand, or alcohol-resistant foam to

extinguish fires.[12][16] Do not use a direct water stream, as it will react violently with the

material.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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